3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid

• IUPAC Name: 3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid
• InChI: InChI=1S/C19H20N2O10/c1-28-15-5-11(13(20(24)25)8-17(15)30-3)10(7-19(22)23)12-6-16(29-2)18(31-4)9-14(12)21(26)27/h5-6,8-10H,7H2,1-4H3,(H,22,23)
• InChI Key: RLJRQLXQVUWUQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(CC(=O)O)C2=CC(=C(C=C2[N+](=O)[O-])OC)OC)[N+](=O)[O-])OC
• Molecular Formula: C19H20N2O10
• Molecular Weight: 436.4 g/mol

Description

3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid, also known as DNP, is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. DNP is a yellow crystalline powder that is soluble in organic solvents like acetone and methanol. It is a nitrophenyl derivative of propiophenone and has a molecular weight of 310.28 g/mol.

Mechanism of Action

3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid acts as a protonophore, which means it can uncouple the electron transport chain from ATP synthesis by creating a proton leak across the inner mitochondrial membrane. This leads to a decrease in the proton gradient across the membrane, which in turn reduces the energy available for ATP synthesis. As a result, cells must increase their metabolic rate to compensate for the decrease in ATP production, leading to an increase in heat production.
Biochemical and Physiological Effects
3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid has been shown to have a range of biochemical and physiological effects. It can increase metabolic rate, oxygen consumption, and heat production. 3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid has also been shown to decrease body weight, fat mass, and blood glucose levels in animal models. However, the use of 3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid in humans is not recommended due to its potential toxicity and side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid in lab experiments is its ability to uncouple oxidative phosphorylation in a controlled manner. This allows researchers to study the effects of mitochondrial uncoupling on various physiological processes. However, the use of 3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid in lab experiments is limited by its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the use of 3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid in scientific research. One area of interest is the role of mitochondrial uncoupling in the development of metabolic disorders like obesity and type 2 diabetes. 3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid has also been proposed as a potential treatment for these conditions. Another area of interest is the use of 3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid as a tool for studying the role of mitochondria in aging and age-related diseases. Finally, there is ongoing research into the development of safer and more effective mitochondrial uncoupling agents that can be used in humans.

Scientific Research Applications

3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid has been widely used in scientific research due to its ability to uncouple oxidative phosphorylation in mitochondria. This property of 3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid makes it an excellent tool for studying the role of mitochondria in various physiological processes. 3,3-bis(4,5-dimethoxy-2-nitrophenyl)propanoic acid has been used to study the effect of mitochondrial uncoupling on energy metabolism, thermogenesis, and aging.